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Compound of Interest

trans-C-(2-Methyl-cyclopropyl)-
Compound Name:
methylamine

Cat. No.: B8187257

Get Quote

\ J

Executive Summary & Chemical Profile

Senior Scientist Note:Do not treat this merely as a generic aliphatic amine. While it shares the
basicity of methylamine, the cyclopropyl moiety introduces significant ring strain (~27.5
kcal/mol). Improper disposal—specifically rapid acidification—can trigger a double exothermic
event: the standard acid-base neutralization heat plus the enthalpy of ring opening. This guide
prioritizes thermal management to prevent "runaway" vaporization of this volatile, corrosive
liquid.

Physicochemical & Regulatory Data
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Parameter

Specification

Critical Safety Implication

Chemical Name

trans-C-(2-Methyl-cyclopropyl)-

methylamine

Stereochemistry affects

bioactivity, not disposal.

Physical State

Liquid (Colorless to Yellow)

High volatility; fume hood

mandatory.

Flash Point

< 60°C (Est)[1][2]

D001 (Ignitable) Waste Code.

pH (1% aq)

>115

D002 (Corrosive) Waste Code.

Reactivity

High (Strained Ring + Amine)

Incompatible with anhydrides,
isocyanates, and strong

oxidizers.

Waste Stream

Organic Base (Alkaline)

NEVER mix with Acid Waste

streams.

Pre-Disposal Assessment & Segregation

Before moving the container, you must validate the waste stream. A common error in drug

discovery labs is commingling "organic waste" indiscriminately.

The Self-Validating Segregation System:

e Visual Check: Is the liquid clear/yellow? (Darkening indicates oxidation/polymerization).

e pH Validation: Wetted pH strip must read > 10. If neutral/acidic, the substance has already

reacted; treat as "Unknown/Mixed Waste."

o Phase Check: Ensure no aqueous layer is present if disposing into organic solvent streams.

Decision Matrix: Disposal Pathway
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Waste Assessment

Quantity < 50 mL?

Bulk Stream:

. o .
Organic Alkaline Contains Oxidizers~

Lab Pack Service In-Lab Neutralization SEGREGATE IMMEDIATELY
(REEHED)) (Only for Spills/Residuals) Explosion Hazard

Click to download full resolution via product page

Figure 1: Decision logic for segregating cyclopropyl-amines. Note that bulk quantities should
rarely be neutralized in-lab due to thermal risks.

Primary Disposal Protocol: Lab Pack (Recommended)

This is the standard for RCRA compliance and safety.

+ Container Selection: Use a chemically resistant High-Density Polyethylene (HDPE) or glass
container. Avoid metal containers due to potential corrosion.[3]

¢ Labeling:
o Primary Label: "HAZARDOUS WASTE - Organic Alkaline."
o Constituents: "trans-C-(2-Methyl-cyclopropyl)-methylamine (100%)."

o Hazard Checkboxes: [x] Flammable [x] Corrosive.[4]
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o Storage: Store in a dedicated flammable safety cabinet, secondary containment tray. Keep
separate from organic acids (e.g., Acetic Acid, TFA).

Secondary Protocol: Controlled Neutralization
(Spills/IResiduals Only)

WARNING: This procedure is NOT for bulk waste disposal. It is strictly for neutralizing small
spills (< 10 mL) or cleaning glassware residues to prevent cross-contamination.

The Mechanism:

Note: If the temperature spikes > 50°C, the cyclopropane ring may open, releasing additional
energy.

Step-by-Step Methodology:

e Preparation:
o Work in a functioning fume hood.[5]
o Prepare an ice-water bath.

o Don PPE: Butyl rubber gloves (nitrile is permissible for splash only), splash goggles, face
shield.

e Dilution (The Heat Sink):
o Dilute the amine residue into a large volume of water (1:20 ratio) inside a beaker.
o Place the beaker into the ice bath. Allow to cool to < 10°C.
 Acidification:
o Use Dilute Hydrochloric Acid (1M or 2M). Do not use concentrated acid.
o Add acid dropwise while stirring. Monitor temperature; do not exceed 25°C.

o Stop Point: Check pH frequently. Aim for pH 6-8.
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» Final Disposal:
o Once neutral (pH 7), the solution contains the amine salt (ammonium chloride derivative).

o This can now be disposed of in the aqueous chemical waste stream (check local
regulations; some jurisdictions allow drain disposal for simple amine salts, but chemical
waste stream is the safest default).

Emergency Contingency: Spill Response

If a container breaks outside the hood:

Evacuate: The vapor is lachrymatory (tear-inducing) and corrosive to the respiratory tract.

Ventilate: Increase air exchange if safe to do so.

Absorb:

o Do NOT use paper towels (high surface area + flammable liquid + potential oxidizer = fire
risk).

o Use vermiculite, dry sand, or commercial Spill-X-C (caustic neutralizer).

Collection: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated
with Flammable/Corrosive Amine."

Spill Response Workflow
Spill Detected Evacuate Area Don PPE: Apply Vermiculite Collect in Jar
P (Vapors) Respirator + Goggles (No Paper Towels) Label 'Flammable Solid'

Click to download full resolution via product page

Figure 2: Emergency response workflow emphasizing the prohibition of cellulosic materials
(paper towels) during cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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